Cas no 61363-17-5 (1H-Pyrrole, 2-(4-methoxyphenyl)-5-methyl-1-phenyl-)

• Product Name: 1H-Pyrrole, 2-(4-methoxyphenyl)-5-methyl-1-phenyl-
• CAS No: 61363-17-5
• MF: C₁₈H₁₇NO
• MW: 263.333684682846
• CID: 482309
• PubChem ID: 53416307
• Update Time: 2025-04-19

1H-Pyrrole, 2-(4-methoxyphenyl)-5-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 2-(4-methoxyphenyl)-5-methyl-1-phenyl-
• 2-(4-methoxyphenyl)-5-methyl-1-phenylpyrrole
• DTXSID90697145
• 2-(4-Methoxyphenyl)-5-methyl-1-phenyl-1H-pyrrole
• 61363-17-5

• Inchi： 1S/C18H17NO/c1-14-8-13-18(15-9-11-17(20-2)12-10-15)19(14)16-6-4-3-5-7-16/h3-13H,1-2H3
• InChI Key： LGKBTOHKYDCMPK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1=CC=C(C)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 263.13111
• Monoisotopic Mass: 263.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 14.2Ų

Experimental Properties

• PSA: 14.16